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Compound of Interest

Compound Name: Protide

Cat. No.: B1233603 Get Quote

This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals involved in the purification and characterization of

protides, a term encompassing both proteins and peptides.

Application Note 1: High-Yield Purification of a
Recombinant His-tagged Protein
Introduction: Recombinant protein expression, particularly with affinity tags like the polyhistidine

(His-tag), is a cornerstone of modern biotechnology. This method allows for high-level

production and a streamlined purification process.[1] The following protocol details the

purification of a His-tagged protein from an E. coli expression system using Immobilized Metal

Affinity Chromatography (IMAC).

Experimental Workflow Diagram:
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Workflow for His-tagged Protein Purification

Cell Culture & Expression

Cell Lysis
(e.g., Sonication)

Harvest Cells

Centrifugation
(Clarification)

Separate Soluble/Insoluble

IMAC Column Binding
(Affinity Chromatography)

Load Lysate

Wash
(Remove Impurities)

Low Imidazole

Elution
(Competitive, e.g., Imidazole)

High Imidazole Gradient

Buffer Exchange
(e.g., Dialysis)

Remove Imidazole

Characterization
(SDS-PAGE, MS)

Assess Purity & Identity
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Workflow for Synthetic Peptide Purification

Crude Peptide Synthesis
& Cleavage

Solubilization
(e.g., in aqueous Acetonitrile/TFA)

Prepare Sample

Analytical RP-HPLC
(Method Development)

Optimize Gradient

Preparative RP-HPLC
(Purification)

Scale-up Method

Fraction Collection

Monitor at 210-220 nm

Purity Analysis of Fractions
(Analytical HPLC, Mass Spec)

Pooling of Pure Fractions

Select Fractions >95% Pure

Lyophilization
(Solvent Removal)

Obtain Dry Peptide
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Protide Characterization Logic

Purified Protide

SDS-PAGE Mass Spectrometry
(e.g., ESI-MS) UV-Vis Spectroscopy

Purity Assessment Molecular Weight
(Apparent)

Identity Confirmation
(Exact Mass) Concentration (A280)
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Generic Kinase Signaling Cascade

External Signal
(e.g., Growth Factor)

Receptor

Binds

Kinase 1

Activates

Kinase 2

Phosphorylates

Kinase 3
(e.g., MAPK)

Phosphorylates

Transcription Factor

Phosphorylates

Cellular Response
(e.g., Proliferation)

Regulates Gene Expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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